Cas no 902-06-7 (Benzene, 2-(4-methylphenoxy)-1,3,5-trinitro-)

• Product name: Benzene, 2-(4-methylphenoxy)-1,3,5-trinitro-
• CAS No: 902-06-7
• MF: C₁₃H₉N₃O₇
• MW: 319.226463079453
• CID: 1949437
• PubChem ID: 14919150

Benzene, 2-(4-methylphenoxy)-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(4-methylphenoxy)-1,3,5-trinitro-
• 2-(4-Methylphenoxy)-1,3,5-trinitrobenzene
• DTXSID601271058
• 902-06-7

• Inchi： InChI=1S/C13H9N3O7/c1-8-2-4-10(5-3-8)23-13-11(15(19)20)6-9(14(17)18)7-12(13)16(21)22/h2-7H,1H3
• InChI Key： JYZJHPHVHRDVPS-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)OC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.04404963Da
• Monoisotopic Mass: 319.04404963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 147Ų